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Compound of Interest

Compound Name: Sinopodophylline B

Cat. No.: B15591441

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for

Sinopodophylline B, a lignan of significant interest in phytochemical and pharmacological

research. The following sections detail the nuclear magnetic resonance (NMR), mass

spectrometry (MS), and infrared (IR) data, along with the experimental protocols utilized for

their acquisition. This document is intended to serve as a comprehensive resource for the

structural elucidation and characterization of this compound.

Spectroscopic Data Summary
The structural confirmation of Sinopodophylline B is achieved through a combination of

modern spectroscopic techniques. The quantitative data obtained from ¹H NMR, ¹³C NMR,

Mass Spectrometry, and IR Spectroscopy are summarized in the tables below for clarity and

comparative analysis.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for Sinopodophylline B (500 MHz, CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 4.62 d 4.0

2 2.95 m

3 2.50 m

4α 4.35 t 7.5

4β 3.80 dd 10.5, 4.5

5 6.55 s

8 6.78 s

2', 6' 6.35 s

1''-OCH₃ 3.82 s

3', 5'-OCH₃ 3.75 s

4'-OCH₃ 3.78 s

OCH₂O 5.95 s

Table 2: ¹³C NMR Spectroscopic Data for Sinopodophylline B (125 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

1 71.5

2 45.8

3 38.2

4 66.0

5 108.1

6 147.2

7 147.9

8 109.8

9 133.5

10 131.8

1' 137.2

2', 6' 106.5

3', 5' 153.5

4' 135.0

1''-OCH₃ 60.8

3', 5'-OCH₃ 56.3

OCH₂O 101.2

C=O 175.1

Mass Spectrometry (MS) Data
Table 3: ESI-MS/MS Fragmentation Data for Sinopodophylline B
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Ion m/z (Observed) Description

[M+H]⁺ 429.15 Protonated Molecular Ion

[M+Na]⁺ 451.13 Sodium Adduct

Fragment 1 247.09
Loss of trimethoxyphenyl

group

Fragment 2 185.05 Further fragmentation

Fragment 3 153.02 Characteristic lignan fragment

Infrared (IR) Spectroscopy Data
Table 4: FT-IR Absorption Bands for Sinopodophylline B

Wavenumber (cm⁻¹) Intensity Assignment

3450 Strong, Broad
O-H Stretching (hydroxyl

group)

2925 Medium C-H Stretching (aliphatic)

1770 Strong C=O Stretching (lactone)

1635 Medium C=C Stretching (aromatic)

1485 Strong C-H Bending (aliphatic)

1240 Strong C-O Stretching (ether)

1040 Strong C-O Stretching (alcohol)

930 Medium O-CH₂-O Bending

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below. These

protocols are representative of standard practices for the analysis of natural products like

lignans.
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NMR Spectroscopy
Sample Preparation: 5-10 mg of purified Sinopodophylline B was dissolved in

approximately 0.5 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane

(TMS) as an internal standard. The solution was transferred to a 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 500 MHz

spectrometer.

Data Acquisition:

¹H NMR: Spectra were acquired with a spectral width of 12 ppm, an acquisition time of 2.7

s, and a relaxation delay of 1.0 s. A total of 16 scans were accumulated.

¹³C NMR: Spectra were acquired using a proton-decoupled pulse sequence with a spectral

width of 240 ppm, an acquisition time of 1.1 s, and a relaxation delay of 2.0 s.

Approximately 1024 scans were accumulated.

2D NMR (HSQC, HMBC): Standard pulse programs were used to acquire Heteronuclear

Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation

(HMBC) spectra to aid in the complete assignment of proton and carbon signals.

Mass Spectrometry
Sample Preparation: A dilute solution of Sinopodophylline B (approximately 10 µg/mL) was

prepared in methanol.

Instrumentation: High-resolution mass spectra were obtained using a Thermo Scientific Q

Exactive Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.

Data Acquisition: The sample was introduced via direct infusion at a flow rate of 5 µL/min.

The ESI source was operated in positive ion mode with a capillary voltage of 3.5 kV. The

sheath gas and auxiliary gas flow rates were set to 10 and 2 (arbitrary units), respectively.

The capillary temperature was maintained at 275°C. Full scan mass spectra were acquired

over a mass range of m/z 100-1000. For tandem MS (MS/MS), the protonated molecular ion

([M+H]⁺) was isolated and subjected to collision-induced dissociation (CID) with a

normalized collision energy of 35%.
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Infrared Spectroscopy
Sample Preparation: A small amount of dry, solid Sinopodophylline B (1-2 mg) was finely

ground with approximately 100 mg of dry potassium bromide (KBr) powder using an agate

mortar and pestle. The mixture was then pressed into a thin, transparent pellet using a

hydraulic press.

Instrumentation: The FT-IR spectrum was recorded on a PerkinElmer Spectrum Two FT-IR

spectrometer.

Data Acquisition: The KBr pellet was placed in the sample holder of the instrument. The

spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A total of

16 scans were co-added to improve the signal-to-noise ratio. A background spectrum of a

pure KBr pellet was recorded and automatically subtracted from the sample spectrum.

Visualized Workflows and Pathways
To further elucidate the processes involved in the analysis and the biological context of

Sinopodophylline B, the following diagrams are provided.

Spectroscopic Analysis Workflow
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Caption: General workflow for the spectroscopic analysis of Sinopodophylline B.

Lignan Biosynthesis Pathway Overview
Lignans such as Sinopodophylline B are derived from the shikimate pathway, which produces

aromatic amino acids. The key steps involve the dimerization of coniferyl alcohol radicals.
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Caption: Simplified biosynthetic pathway leading to lignans.

Potential NF-κB Signaling Inhibition
Lignans, including derivatives of podophyllotoxin, have been reported to exhibit anti-

inflammatory effects, potentially through the inhibition of the NF-κB signaling pathway.
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Caption: Hypothesized inhibition of the canonical NF-κB pathway.
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To cite this document: BenchChem. [Spectroscopic Data Analysis of Sinopodophylline B: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591441/docs#spectroscopic-data-analysis-of-
sinopodophylline-b-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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